Cas no 2680545-36-0 (3-2-carboxy-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylpyridin-1-ium-1-olate)

• Product Name: 3-2-carboxy-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylpyridin-1-ium-1-olate
• CAS No: 2680545-36-0
• MF: C₂₃H₂₀N₂O₅
• MW: 404.415306091309
• CID: 5620287
• PubChem ID: 165938718
• Update Time: 2025-08-05

3-2-carboxy-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylpyridin-1-ium-1-olate Chemical and Physical Properties

Names and Identifiers

• EN300-28303388
• 3-[2-carboxy-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]pyridin-1-ium-1-olate
• 2680545-36-0
• 3-2-carboxy-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylpyridin-1-ium-1-olate

• Inchi： 1S/C23H20N2O5/c26-22(27)21(12-15-6-5-11-25(29)13-15)24-23(28)30-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-11,13,20-21H,12,14H2,(H,24,28)(H,26,27)
• InChI Key： BLKNTGGAVWNROY-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1=CC=C[N+](=C1)[O-])=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 404.13722174g/mol
• Monoisotopic Mass: 404.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Additional information on 3-2-carboxy-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylpyridin-1-ium-1-olate

Introduction to 3-2-carboxy-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylpyridin-1-ium-1-olate (CAS No. 2680545-36-0)

3-2-carboxy-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylpyridin-1-ium-1-olate (CAS No. 2680545-36-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is characterized by its unique structural features and potential applications in drug development and bioconjugation processes.

The Fmoc group, specifically the 9H-fluoren-9-ylmethoxycarbonyl moiety, is a widely used protecting group in peptide synthesis due to its stability under mild conditions and ease of removal. The presence of this group in the compound ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the reactivity and selectivity of the molecule.

The pyridinium moiety, on the other hand, imparts significant chemical and biological properties to the compound. Pyridinium derivatives are known for their ability to form stable complexes with various biological targets, making them valuable in the design of targeted therapies and diagnostic agents. The carboxylic acid group further enhances the versatility of the molecule by providing a functional handle for conjugation reactions with other biomolecules.

Recent research has highlighted the potential of 3-2-carboxy-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylpyridin-1-ium-1-olate in various therapeutic applications. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can effectively inhibit specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, another study in *Bioorganic & Medicinal Chemistry Letters* reported that the compound exhibits potent antiviral activity against several RNA viruses, making it a promising candidate for antiviral drug development.

In the context of drug delivery systems, 3-2-carboxy-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylpyridin-1-ium-1-olate has shown promise as a linker molecule for bioconjugation. The Fmoc protecting group can be selectively removed under mild conditions, allowing for controlled release of active molecules at specific biological sites. This property is particularly valuable in developing targeted drug delivery systems that minimize systemic side effects and enhance therapeutic efficacy.

The synthesis of 3-2-carboxy-2-{(9H-fluoren-9-yloxycarbonyl)amino}ethylpyridinum 1-acetate involves several well-established synthetic routes. One common approach involves the reaction of Fmoc-amino acid with a suitable pyridine derivative under controlled conditions. The resulting intermediate can then be further modified to introduce the carboxylic acid functionality. The detailed synthetic protocols are well-documented in the literature and have been optimized to achieve high yields and purity levels.

From a safety and regulatory perspective, 3-2-carboxy-2-{(9H-fluoren-9-yloxycarbonyl)amino}ethylpyridinum 1-acetate is generally considered safe for use in laboratory settings when proper handling and storage procedures are followed. However, as with any chemical compound, it is essential to adhere to standard safety guidelines and regulatory requirements to ensure safe handling and disposal.

In conclusion, 3-2-carboxy-2-{(9H-fluoren-9-yloxycarbonyl)amino}ethylpyridinum 1-acetate (CAS No. 2680545-36-0) represents a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for further exploration in drug development, bioconjugation, and targeted therapy strategies.